Cas no 2225172-31-4 ([2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid)

[2-(1-Amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid is a boronic acid derivative featuring a pyrimidine core with an amino-substituted tert-butyl group at the 2-position. This compound is a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high selectivity. The presence of the boronic acid group facilitates efficient palladium-catalyzed coupling, while the amino functionality enhances solubility and stability in aqueous or polar organic solvents. Its pyrimidine scaffold is particularly useful in pharmaceutical and agrochemical applications, serving as a key building block for bioactive molecules. The compound’s well-defined reactivity and compatibility with diverse reaction conditions make it a versatile reagent in medicinal chemistry and materials science.

[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid structure

2225172-31-4 structure

Product Name:[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid

CAS No:2225172-31-4

MF:C₇H₁₂BN₃O₂

MW:181.000081062317

CID:4786731

PubChem ID:133638962

Update Time:2026-02-27

[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-(2-Aminopropan-2-yl)pyrimidin-5-yl)boronic acid
- [2-(2-Aminopropan-2-yl)pyrimidin-5-yl]boronic acid
- [2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid
- 2225172-31-4
- Inchi： 1S/C7H12BN3O2/c1-7(2,9)6-10-3-5(4-11-6)8(12)13/h3-4,12-13H,9H2,1-2H3
- InChI Key： IRPHXKATFDNVPV-UHFFFAOYSA-N
- SMILES： OB(C1C=NC(C(C)(C)N)=NC=1)O

Computed Properties

Exact Mass: 181.1022568g/mol
Monoisotopic Mass: 181.1022568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.3

[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A904057-5mg	(2-(2-aminopropan-2-yl)pyrimidin-5-yl)boronic acid	2225172-31-4	95%	5mg	￥1,052.00	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A904057-25mg	(2-(2-aminopropan-2-yl)pyrimidin-5-yl)boronic acid	2225172-31-4	95%	25mg	￥4,506.00	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A904057-100mg	(2-(2-aminopropan-2-yl)pyrimidin-5-yl)boronic acid	2225172-31-4	95%	100mg	￥13,520.00	2022-10-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0791-100MG	[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid	2225172-31-4	95%	100MG	￥ 6,085.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0791-250MG	[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid	2225172-31-4	95%	250MG	￥ 9,735.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0791-500MG	[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid	2225172-31-4	95%	500MG	￥ 16,222.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0791-1G	[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid	2225172-31-4	95%	1g	￥ 24,327.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0791-5G	[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid	2225172-31-4	95%	5g	￥ 72,982.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0791-100mg	[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid	2225172-31-4	95%	100mg	￥6085.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0791-250mg	[2-(1-amino-1-methyl-ethyl)pyrimidin-5-yl]boronic acid	2225172-31-4	95%	250mg	￥9735.0	2024-04-22